Cas no 81012-90-0 (Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1))

Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1) structure
81012-90-0 structure
Product Name:Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1)
CAS No:81012-90-0
MF:C6H4KNO5S
MW:241.262961387634
CID:707953
PubChem ID:12037034
Update Time:2025-04-19

Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1) Chemical and Physical Properties

Names and Identifiers

    • Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1)
    • potassium,4-nitrobenzenesulfonate,hydrate
    • 81012-90-0
    • potassium 4-nitrophenylsulfonate
    • potassium 4-nitrobenzenesulfonate H2O
    • SCHEMBL10442296
    • 4346-49-0
    • potassium 4-nitrobenzenesulfonate
    • Inchi: 1S/C6H5NO5S.K/c8-7(9)5-1-3-6(4-2-5)13(10,11)12;/h1-4H,(H,10,11,12);/q;+1/p-1
    • InChI Key: FERODINMFGAWHO-UHFFFAOYSA-M
    • SMILES: [K+].S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 240.94472489g/mol
  • Monoisotopic Mass: 240.94472489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 266
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 111Ų
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